Cas no 5676-72-2 (Carbonic acid, bis(3-nitrophenyl) ester)

Carbonic acid, bis(3-nitrophenyl) ester structure
5676-72-2 structure
Product name:Carbonic acid, bis(3-nitrophenyl) ester
CAS No:5676-72-2
MF:C13H8N2O7
MW:304.21182
CID:347869
PubChem ID:13005647

Carbonic acid, bis(3-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, bis(3-nitrophenyl) ester
    • bis(3-nitrophenyl) carbonate
    • DTXSID50514864
    • 3-nitrophenylcarbonate
    • 5676-72-2
    • SCHEMBL2955782
    • Inchi: InChI=1S/C13H8N2O7/c16-13(21-11-5-1-3-9(7-11)14(17)18)22-12-6-2-4-10(8-12)15(19)20/h1-8H
    • InChI Key: GDOLZIOIEBBPMT-UHFFFAOYSA-N
    • SMILES: C(=O)(OC1C=CC=C([N+]([O-])=O)C=1)OC1C=CC=C([N+]([O-])=O)C=1

Computed Properties

  • Exact Mass: 304.03314
  • Monoisotopic Mass: 304.03315060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 121.81

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd